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Introduction
Homolanthionine, a sulfur-containing non-proteinogenic amino acid, is emerging as a key

metabolite in alternative biosynthetic pathways, particularly in microorganisms. Its role as a

substrate for various enzymes presents a unique opportunity for the discovery of novel

biocatalysts with potential applications in biotechnology and drug development. This document

provides detailed application notes and protocols for utilizing homolanthionine to identify and

characterize new enzymes.

Homolanthionine is primarily known for its involvement in a novel, threonine-independent

pathway for isoleucine biosynthesis in Corynebacterium glutamicum.[1][2] This pathway is of

significant interest for the industrial production of amino acids. Enzymes that recognize and

metabolize homolanthionine are valuable targets for enzyme engineering and the

development of new metabolic pathways.

Data Presentation
Table 1: Kinetic Parameters of Enzymes Involved in
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Note: Kinetic data for the cleavage of homolanthionine by MetC is not readily available in the

literature and represents a key area for future research.

Table 2: Metabolic Flux Distribution in C. glutamicum
ΔmcbR Mutant

Metabolite
Percentage of O-
acetylhomoserine flux

Reference

Methionine Biosynthesis 24% [1][2]

Homolanthionine and

Isoleucine Formation
76% [1][2]

Signaling and Metabolic Pathways
The cleavage of homolanthionine is a key step in a novel metabolic pathway leading to the

synthesis of isoleucine, independent of the traditional threonine-dependent pathway.
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Methionine Biosynthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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